
Sodium Lauroyl Lactylate origin and derivation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide on the Origin and Derivation of Sodium Lauroyl Lactylate

Introduction
Sodium Lauroyl Lactylate (SLL) is an anionic surfactant and emulsifier extensively utilized in

the cosmetic, personal care, and food industries.[1] It is prized for its natural origin, mildness,

moisturizing properties, and excellent performance in stabilizing emulsions and generating

foam.[2][3] Derived from renewable resources, it serves as an environmentally friendly

alternative to traditional petroleum-based surfactants.[4][5] This technical guide provides a

comprehensive overview of the origin, chemical derivation, key physicochemical properties,

and analytical methodologies for Sodium Lauroyl Lactylate, intended for researchers,

scientists, and drug development professionals.

Origin and Derivation
Sodium Lauroyl Lactylate is not a naturally occurring substance but is derived from natural,

renewable raw materials through a multi-step chemical synthesis process.[6][7]

Raw Materials
The primary precursors for the synthesis of Sodium Lauroyl Lactylate are:

Lauric Acid (C₁₂H₂₄O₂): A saturated fatty acid that is predominantly sourced from the

hydrolysis of coconut oil or palm kernel oil.[1][8]
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Lactic Acid (C₃H₆O₃): An alpha-hydroxy acid (AHA) typically produced via the fermentation of

sugars by microorganisms. The source of these sugars can be from milk (lactose) or other

plant-based carbohydrates.[3][8][9]

Sodium Hydroxide (NaOH): A strong base used as a neutralizing agent in the final step of the

synthesis or as a reactant in an alternative pathway.[1][2]

Chemical Synthesis
The industrial production of Sodium Lauroyl Lactylate is primarily achieved through

esterification followed by neutralization. Two common synthetic pathways are employed.

Pathway 1: Direct Esterification
This pathway involves the direct reaction of lauric acid with lactic acid to form lauroyl lactylate,

which is subsequently neutralized.

Esterification: Lauric acid and lactic acid are heated together, typically at elevated

temperatures (100°C to 250°C), often under a nitrogen atmosphere to prevent oxidative

degradation.[10] This condensation reaction forms a mixture of lauroyl lactylate esters.

Neutralization: The resulting acidic ester mixture is then neutralized with a stoichiometric

amount of sodium hydroxide to form the final sodium salt, Sodium Lauroyl Lactylate.[2][10]

Pathway 2: Two-Step Synthesis via Sodium Lactate
This alternative method first creates sodium lactate, which then reacts with lauric acid.

Sodium Lactate Formation: Lactic acid is first reacted with sodium hydroxide in an aqueous

solution to produce sodium lactate.[10][11]

Esterification: The sodium lactate solution is heated to high temperatures (typically 190°C to

210°C) to remove water.[10][11] Lauric acid is then added, and the esterification reaction

proceeds.[10] A catalyst, such as excess sodium hydroxide, may be used.[11] The reaction is

often conducted under vacuum in the later stages to drive the reaction to completion by

removing water, a byproduct.[11][12]
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The following diagram illustrates the general workflow for the synthesis of Sodium Lauroyl
Lactylate.
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Caption: General synthesis workflow for Sodium Lauroyl Lactylate.

Physicochemical Properties
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The functional performance of Sodium Lauroyl Lactylate in various applications is dictated by

its physicochemical properties. Key quantitative data are summarized in the table below.

Property Value Reference(s)

Chemical Formula C₁₈H₃₁NaO₆ [13]

Molecular Weight ~366.4 g/mol [14]

CAS Number 13557-75-0 [14]

Appearance
White to off-white waxy solid or

paste
[8][13]

HLB Value ~14.4 [1][8][11]

Acid Value 50 - 110 mg KOH/g [1][8][15]

Saponification Value 175 - 320 mg KOH/g [1][8]

pH (Aqueous Solution) 5.0 - 7.0 [1][6]

Critical Micelle Conc. (CMC) ~0.7 mM (in PBS) [16]

Solubility
Water dispersible, Soluble in

oils
[1][13]

Mechanism of Action: Emulsification
As a surfactant, Sodium Lauroyl Lactylate's primary mechanism of action is the reduction of

interfacial tension between immiscible liquids, such as oil and water.[17] Its molecular structure

is amphiphilic, containing a hydrophobic (lipophilic) lauroyl tail and a hydrophilic lactylate

headgroup.[3] When added to an oil-in-water mixture, the molecules orient themselves at the

interface, with the hydrophobic tails penetrating the oil droplets and the hydrophilic heads

remaining in the continuous water phase. This arrangement stabilizes the emulsion by forming

a protective barrier around the oil droplets, preventing them from coalescing.
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Caption: SLL molecules at an oil-water interface, stabilizing an emulsion.

Experimental Protocols: Quality Control
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Ensuring the purity and quality of Sodium Lauroyl Lactylate is critical for its performance and

safety. Standard analytical methods are employed for its characterization.

Protocol for Determination of Acid Value
The acid value is a measure of the free carboxylic acids present in the sample.

Sample Preparation: Accurately weigh approximately 1-2 g of the Sodium Lauroyl Lactylate
sample into a 250 mL Erlenmeyer flask.

Dissolution: Add 50 mL of neutralized ethanol (or a suitable solvent mixture) and warm gently

if necessary to dissolve the sample completely.

Titration: Add a few drops of phenolphthalein indicator solution. Titrate the solution with a

standardized 0.1 N potassium hydroxide (KOH) or sodium hydroxide (NaOH) solution until a

faint pink color persists for at least 30 seconds.

Calculation: The acid value is calculated using the following formula: Acid Value (mg KOH/g)

= (V × N × 56.1) / W Where:

V = Volume of KOH/NaOH solution used in mL

N = Normality of the KOH/NaOH solution

56.1 = Molecular weight of KOH

W = Weight of the sample in grams

Protocol for Determination of Saponification Value
The saponification value is a measure of the total free and esterified acids.

Sample Preparation: Accurately weigh approximately 1 g of the sample into a 250 mL flask

with a reflux condenser.

Reaction: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide solution. Attach the

condenser and reflux the mixture gently for 60 minutes.
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Titration: Allow the flask to cool slightly and add a few drops of phenolphthalein indicator.

Titrate the hot solution immediately with standardized 0.5 N hydrochloric acid (HCl).

Blank Determination: Perform a blank titration simultaneously, following the same procedure

but omitting the sample.

Calculation: The saponification value is calculated as follows: Saponification Value (mg

KOH/g) = ((B - S) × N × 56.1) / W Where:

B = Volume of HCl used for the blank in mL

S = Volume of HCl used for the sample in mL

N = Normality of the HCl solution

56.1 = Molecular weight of KOH

W = Weight of the sample in grams

Chromatographic Analysis (General Workflow)
High-Performance Liquid Chromatography (HPLC) is often used to assess the purity and

composition of Sodium Lauroyl Lactylate.[3]

Sample Preparation
(Dissolve in Mobile Phase)

Injection
(e.g., 20 µL)

HPLC Separation
Column: C18

Mobile Phase: Methanol/Water

Detection
(ELSD or RI Detector)

Data Analysis
(Peak Integration, Quantification)

Click to download full resolution via product page

Caption: General workflow for HPLC analysis of Sodium Lauroyl Lactylate.

Conclusion
Sodium Lauroyl Lactylate is a high-performance, naturally-derived ingredient whose synthesis

from lauric and lactic acids is well-established. Its amphiphilic nature governs its functionality as

a potent emulsifier and surfactant. The quantitative parameters, including HLB, acid value, and

CMC, provide a framework for its effective application in complex formulations. Adherence to
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standardized analytical protocols is essential for ensuring the quality, consistency, and safety of

this versatile ingredient in research, drug development, and commercial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sodium Lauroyl Lactylate origin and derivation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12729394#sodium-lauroyl-lactylate-origin-and-
derivation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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